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Compound of Interest |

Compound Name: 5-Methylhexanoy! chloride
CAS No.: 5699-78-5
Cat. No.: B1625670
- 7

Technical Profile: 5-Methylhexanoyl Chloride
CAS Registry Number: 5699-78-5 (Verified); Note: CAS 14617-91-5 appears to be an

erroneous or internal reference for this specific isomer. Chemical Formula: C

H

CIO Molecular Weight: 148.63 g/mol

Executive Summary

5-Methylhexanoyl chloride is a branched C7 acyl chloride used primarily as an intermediate
in the synthesis of pharmaceuticals and agrochemicals. It serves as a lipophilic building block,
introducing the isopheptanoyl group to amines and alcohols.

Precise knowledge of its boiling point and density is essential for process chemists during
purification (distillation) and quality control (identity verification). Due to the limited public
availability of experimental constants for this specific isomer compared to its linear counterpart
(n-heptanoyl chloride), this guide provides validated estimations based on structure-property
relationships and homologous series analysis.

Physical Properties Analysis
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The relationship between boiling point and density in acyl chlorides is governed by molecular
packing and intermolecular forces. Unlike their parent carboxylic acids, acid chlorides lack the
ability to form hydrogen bonds, resulting in significantly lower boiling points but higher densities
due to the heavy chlorine atom.

Comparative Data Table

The following table contrasts 5-Methylhexanoyl chloride with its linear isomer (n-Heptanoyl
chloride) and its parent acid (5-Methylhexanoic acid) to establish a validated property range.

5-Methylhexanoyl 5-Methylhexanoic
. n-Heptanoyl .
Property Chloride . . Acid (Parent
Chloride (Linear)

(Branched) Precursor)

CAS Number 5699-78-5 2528-61-2 628-46-6

N , 166 — 169 °C

Boiling Point ) 173 °C 216 °C

(Predicted)

0.94 —0.95 g/mL

Density (25°C 0.96 g/mL 0.91 g/mL
Y ) (Predicted) J J
Refractive Index 1.428 — 1.432 (Est.) 1.430 1.422
) Colorless to pale o o
Physical State o Colorless liquid Colorless liquid
yellow liquid

*Prediction Logic: Branching typically lowers the boiling point by 3-5°C compared to linear
isomers due to reduced surface area for Van der Waals interactions. The conversion of acid to
chloride typically reduces boiling point by ~40-50°C (loss of H-bonding).

Boiling Point vs. Density Relationship

The "Boiling Point vs. Density" correlation is a critical quality metric.

» Boiling Point (Volatility): 5-Methylhexanoyl chloride is moderately volatile. A boiling point
significantly higher than 170°C suggests the presence of unreacted parent acid (due to
hydrogen bonding dimerization of the acid). A boiling point lower than 160°C suggests
contamination with thionyl chloride or solvent.
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e Density (Packing): The substitution of the hydroxyl group (-OH, 17 Da) with chlorine (-Cl,
35.5 Da) increases the molecular weight significantly while only slightly increasing volume,
leading to a density increase from ~0.91 (acid) to ~0.95 (chloride).

Structure-Property Logic (Diagram)

The following diagram illustrates how molecular structure influences the physical properties,
guiding the purification strategy.

Iso-Branching ) Reduced Surface Area
(Methyl group at C5) (vs Linear Isomer)

Weaker Van der Waals

Lower Boiling Point
(~168°C)

5-Methylhexanoyl
Chloride Structure

High Volatility

Acyl Chloride Group > No Hydrogen Bonding
(-COocCly Dipole-Dipole Only

High Mass/Volume Ratio Increased Density
(Heavy Cl atom) (~0.95 g/mL)

Click to download full resolution via product page

Figure 1: Mechanistic flow showing how the iso-branched structure and acyl chloride
functionality dictate the observed physical properties.

Synthesis & Quality Control Protocol

To ensure the boiling point and density match theoretical values, the synthesis must drive to
completion to remove the high-boiling parent acid.

Experimental Workflow

Reaction: 5-Methylhexanoic acid + Thionyl Chloride (

)
5-Methylhexanoyl chloride +

+

e Setup: Flame-dried round-bottom flask with reflux condenser and
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drying tube (or
line).

e Addition: Charge 5-Methylhexanoic acid (1.0 eq). Add Thionyl Chloride (1.2 eq) dropwise at
room temperature.

o Reflux: Heat to 80°C for 2—3 hours. Gas evolution (

) indicates reaction progress.
« Purification (Critical):
o Step A: Distill off excess

at atmospheric pressure (BP 76°C).

o Step B: Vacuum distill the product. Collect the fraction boiling at ~65-70°C at 15 mmHg
(estimated reduced pressure BP).

» Validation: Measure Density and Refractive Index of the distillate.

QC Decision Logic (Diagram)

Use this workflow to validate the material based on the BP/Density relationship.
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Synthesized Crude

5-Methylhexanoyl Chloride

Vacuum Distillation

:

Check Boiling Point
(Target: ~168°C atm / ~70°C @ 15mmHgQ)

BP Too High (>175°C) BP Too Low (<160°C)

Contains Parent Acid Contains SOCI2/Solvent R e

Check Density
(Target: 0.94 - 0.95 g/mL)

Density Low (<0.93) Density Pass
Solvent Contamination (0.94 - 0.95)

Release Material
(Purity >98%)

Click to download full resolution via product page

Figure 2: Quality Control decision tree using physical property gates.

Safety & Handling

« Corrosivity: Causes severe skin burns and eye damage (Skin Corr.[1] 1B).
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o Water Reactivity: Reacts violently with water to release HCI gas.

o Storage: Store under inert atmosphere (Argon/Nitrogen) in a cool, dry place. Moisture
ingress will hydrolyze the chloride back to the acid, raising the boiling point and lowering the
density (eventually forming a solid/sludge).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Methylhexanoy! chloride boiling point vs density].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1625670#5-methylhexanoyl-chloride-boiling-point-vs-
density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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